molecular formula C12H14O6 B8485951 Dimethyl-(3-methoxyphenoxy)malonate

Dimethyl-(3-methoxyphenoxy)malonate

Cat. No.: B8485951
M. Wt: 254.24 g/mol
InChI Key: GVQPFSGFXYNQLQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Dimethyl-(3-methoxyphenoxy)malonate is a useful research compound. Its molecular formula is C12H14O6 and its molecular weight is 254.24 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H14O6

Molecular Weight

254.24 g/mol

IUPAC Name

dimethyl 2-(3-methoxyphenoxy)propanedioate

InChI

InChI=1S/C12H14O6/c1-15-8-5-4-6-9(7-8)18-10(11(13)16-2)12(14)17-3/h4-7,10H,1-3H3

InChI Key

GVQPFSGFXYNQLQ-UHFFFAOYSA-N

Canonical SMILES

COC1=CC(=CC=C1)OC(C(=O)OC)C(=O)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 3-methoxyphenol (115 g) in acetone (1000 ml) was added K2CO3 (115 g). The suspension was stirred at 40° C. for 15 min. A solution of dimethylchloromalonate (133 ml) in acetone was added over a period of 45 min. The resulting brown suspension was stirred overnight at 70° C. Finally, the solvent was removed under reduced pressure and the residue was taken up in water (1000 ml) and extracted twice with DCM (500 ml). The combined organic layers were washed with water (500 ml), dried over Na2SO4, and evaporated to give crude dimethyl-(3-methoxyphenoxy)malonate (230 g) as an orange oil. The product was not purified any further.
Quantity
115 g
Type
reactant
Reaction Step One
Name
Quantity
115 g
Type
reactant
Reaction Step One
Quantity
1000 mL
Type
solvent
Reaction Step One
Quantity
133 mL
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two

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